Cas no 1566-15-0 (Phosphoramide mustard cyclohexanamine)

• Product name: Phosphoramide mustard cyclohexanamine
• CAS No: 1566-15-0
• MF: C₄H₁₁N₂O₂PCl₂^.C₆H₁₃N
• MW: 320.19626
• CID: 188098
• PubChem ID: 96355

Phosphoramide mustard cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• N,N-bis(2-chloroethyl)phosphorodiamidic acid compound with cyclohexanamine (1:1)
• PHOSPHORAMIDEMUSTARD
• amino-[bis(2-chloroethyl)amino]phosphinic acid,cyclohexanamine
• MOEXIPRILAT HYDROCHLORIDE
• N,N-BIS(2-CHLOROETHYL)PHOSPHORODIAMIDIC ACID CYCLOHEXYLAMINE SALT
• cyclohexylamine, salt of
• N,N-bis-(2-chloro-ethyl)-diamidophosphoric acid
• n,n-bis(2-chloroethyl)phosphorodiamidic acid- cyclohexanamine(1:1)
• N,N-bis(2-chloroethyl)phosphorodiamidic acid cyclohexylammonium salt
• NSC69945
• phosphoramide mu
• Phosphoramide mustard cyclohexamine salt
• Phosphorodiamidic acid, N,N-bis(2-chloroethyl)-, compd. with cyclohexanamine (1:1)
• the
• Phosphoramide mustard (cyclohexanamine)
• Phosphoramide mustard cyclohexanamine
• OMF 59
• amino-[bis(2-chloroethyl)amino]phosphinic acid;cyclohexanamine
• NCGC00096892-01
• NSC-69945
• NCGC00013782
• Phosphorodiamidic acid, N,N-bis(2-chloroethyl)-, cyclohexylamine salt
• AKOS030241909
• Phosphorodiamidic acid,N-bis(2-chloroethyl)-, cyclohexylamine salt
• 6ZG9FPH7YK
• OMF-59
• NCI69945
• N,N-Bis(2-chloroethyl)phosphorodiamidic acid--cyclohexanamine (1/1)
• CS-0137705
• NCI60_035620
• UNII-6ZG9FPH7YK
• CHEMBL1159898
• NSC 69945
• Phosphoramide mustard cyclohexylamine salt
• CCG-36813
• HY-137316A
• SCHEMBL9452793
• Phosphorodiamidic acid, N,N-bis(2-chloroethyl)-, compound with cyclohexanamine (1:1)
• AI 3-51834
• PHOSPHORAMIDE MUSTARD CYCLOHEXYLAMMONIUM
• 1566-15-0
• AI3-51834
• Cyclohexanamine N,N-bis(2-chloroethyl)phosphorodiamidate
• Phosphoramide mustard cyclohexamine
• 5776-49-8
• DTXSID20935481
• NCGC00013782-02
• N,N-Bis(2-chloroethyl)phosphorodiamidic acid, cyclohexylammonium salt
• G12735
• Phosphamide Mustard; NSC 69945;

• Inchi： InChI=1S/C6H13N.C4H11Cl2N2O2P/c7-6-4-2-1-3-5-6;5-1-3-8(4-2-6)11(7,9)10/h6H,1-5,7H2;1-4H2,(H3,7,9,10)
• InChI Key： BGTIPRUDEMNRIP-UHFFFAOYSA-N
• SMILES： C1(N)CCCCC1.ClCCN(CCCl)P(N)(=O)O

Computed Properties

• Exact Mass: 319.09862
• Monoisotopic Mass: 319.0983194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• PSA: 92.58
• LogP: 3.50350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds